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Compound of Interest

Compound Name: 2-Amino-5-diethylaminopentane

Cat. No.: B108754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-Amino-5-
diethylaminopentane (CAS No. 140-80-7). Adherence to these guidelines is crucial to ensure

personnel safety and maintain the integrity of the compound.

Chemical and Physical Properties
2-Amino-5-diethylaminopentane is a colorless liquid with a faint amine odor.[1] It is soluble in

water and organic solvents such as alcohol.[1][2] This compound is primarily used as an

intermediate in the synthesis of pharmaceuticals, including antimalarial drugs like quinacrine.[1]

[3]

Table 1: Physical and Chemical Properties of 2-Amino-5-diethylaminopentane
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Property Value Source

CAS Number 140-80-7 [4][5]

Molecular Formula C₉H₂₂N₂ [1][4]

Molecular Weight 158.28 g/mol [4][5]

Appearance Colorless clear liquid [1][4]

Boiling Point
~200-210°C; 101°C at 37

mmHg
[1][3][6]

Melting Point -50°C; 37.5°C (estimate) [1][3]

Density 0.817 g/mL at 25°C [2][5]

Refractive Index n20/D 1.4429 [2][5][7]

Flash Point 68°C (154.4°F) - closed cup [5]

Solubility Soluble in water and alcohol [1][2]

Purity ≥97% [5]

Safety and Hazards
2-Amino-5-diethylaminopentane is a toxic and corrosive compound.[1][3] It can cause severe

skin burns and eye damage.[6][7] Inhalation, ingestion, or skin contact may lead to severe

injury or death, with the effects of exposure potentially being delayed.[3][8] It is a combustible

liquid and its vapors may form explosive mixtures with air.[2][8]

Table 2: Hazard Identification and Safety Information
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Hazard Description
GHS
Pictogram

Signal Word
Hazard
Statements

Acute Toxicity

Toxic by

ingestion,

inhalation, and

skin absorption.

[1][3]

GHS05 Danger

H314: Causes

severe skin

burns and eye

damage.[5][6][7]

Skin

Corrosion/Irritatio

n

Causes severe

skin burns.[6][7]

H315: Causes

skin irritation.[6]

Eye

Damage/Irritation

Causes serious

eye damage.[6]

[7]

H319: Causes

serious eye

irritation.[6]

Flammability
Combustible

liquid.[2][6]

H227:

Combustible

liquid.[6]

Handling Protocols
3.1. Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 2-Amino-5-diethylaminopentane.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[6]

[9]

Skin Protection: Wear fire/flame resistant and impervious clothing.[9] Chemical-resistant

gloves must be worn and inspected before use.[6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate filter (e.g., type ABEK (EN14387)).[5][6][9]

General Hygiene: Do not eat, drink, or smoke when using this product.[6] Wash hands

thoroughly after handling.[6]
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3.2. Safe Handling Workflow

Handling should always occur in a well-ventilated area, preferably within a chemical fume

hood.[6][8] Use non-sparking tools and take precautionary measures against static discharge.

[6]
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Preparation

Handling

Post-Handling

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Verify Fume Hood is Operational

Work Inside Chemical Fume Hood

Use Non-Sparking Tools

Dispense Chemical Carefully

Securely Close Container

Clean Work Area

Dispose of Waste Properly

Doff and Store PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Amino-5-diethylaminopentane.
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Storage Procedures
Proper storage is essential to maintain the quality and stability of 2-Amino-5-
diethylaminopentane.

4.1. Storage Conditions

Store in a cool, dry, dark, and well-ventilated place.[1][8][10]

Keep containers tightly sealed to prevent exposure to air and moisture.[6][8]

Store locked up and in a secure, labeled area away from untrained individuals.[1][8]

Protect containers from physical damage.[1][8]

4.2. Incompatible Materials

2-Amino-5-diethylaminopentane is incompatible with the following materials and should be

stored separately:

Acids[2][7]

Isocyanates[2][7][8]

Halogenated organics[2][7][8]

Peroxides[2][7][8]

Phenols (acidic)[2][7][8]

Epoxides[2][7][8]

Anhydrides[2][7][8]

Acid halides[2][7][8]

Strong reducing agents (may generate flammable hydrogen gas)[1][2][7]
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Store 2-Amino-5-diethylaminopentane
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Caption: Storage Guidelines for 2-Amino-5-diethylaminopentane.

Emergency Protocols
Table 3: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration (do not use mouth-to-

mouth). Seek immediate medical attention.[6][8]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with running water for at least 20

minutes. Seek immediate medical attention.[8]

Eye Contact

Immediately flush eyes with running water for at

least 20 minutes, removing contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][8]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][6]

5.1. Accidental Release Measures

Evacuate personnel to a safe area and ensure adequate ventilation.[6]

Remove all sources of ignition and use non-sparking, explosion-proof equipment.[6]

Prevent the chemical from entering drains, water sources, or sewers.[6][8]

Contain the spill with dikes if necessary.[8]

Collect the spilled material using appropriate tools and place it in a suitable, closed container

for disposal.[6]

5.2. Fire Fighting Measures

This material is combustible but may not ignite readily.[2][8]

Use an extinguishing agent suitable for the surrounding fire.[8]
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Firefighters should wear positive pressure self-contained breathing apparatus (SCBA).[8]

Heated containers may explode.[2][8] Vapors can form explosive mixtures with air.[2][8]

Contact with metals may evolve flammable hydrogen gas.[2][8]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

The material may be sent to a licensed chemical destruction plant or disposed of via controlled

incineration with flue gas scrubbing.[9] Do not contaminate water, foodstuffs, or soil.[9]

Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b108754#handling-and-storage-procedures-for-2-
amino-5-diethylaminopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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